Cas no 6953-64-6 (Benzeneacetic acid, a-bromo-, propyl ester)
6953-64-6 structure
Product Name:Benzeneacetic acid, a-bromo-, propyl ester
CAS No:6953-64-6
MF:C11H13BrO2
MW:257.123722791672
CID:508464
PubChem ID:236378
Update Time:2025-04-19
Benzeneacetic acid, a-bromo-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-bromo-, propyl ester
- propyl 2-bromo-2-phenylacetate
- 6953-64-6
- DTXSID50284757
- NSC-38809
- NSC38809
- propyl bromo(phenyl)acetate
- SCHEMBL2419442
-
- Inchi: 1S/C11H13BrO2/c1-2-8-14-11(13)10(12)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
- InChI Key: DFORELXXQPYYGT-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCCC)C1C=CC=CC=1
Computed Properties
- Exact Mass: 256.00989
- Monoisotopic Mass: 256.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.359
- Boiling Point: 285.7°Cat760mmHg
- Flash Point: 126.6°C
- Refractive Index: 1.538
- PSA: 26.3
Benzeneacetic acid, a-bromo-, propyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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